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Compound of Interest

1-(5-Bromothiophen-2-
Compound Name:
yl)ethanamine

Cat. No.: B140108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, physical, and
chemical data for 1-(5-Bromothiophen-2-yl)ethanamine. It is intended to serve as a
foundational resource for researchers and professionals engaged in drug development and
other scientific applications involving this compound.

Chemical Identity and Properties
CAS Number: 129605-38-5

Molecular Formula: CeHsBrNS
Molecular Weight: 206.11 g/mol [1]

Synonyms: 1-(5-bromothien-2-yl)ethanamine, 1-(5-bromo-thiophen-2-yl)-ethylamine, 1-(5-
bromothiophen-2-yl)ethan-1-amine[1]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Weight 206.11 g/mol [1]
Exact Mass 204.95608 Da [1]
XLogP3 1.9 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 1 [1]
Topological Polar Surface Area  54.3 A2 [1]
Heavy Atom Count 9 [1]
Complexity 99.1 [1]
Covalently-Bonded Unit Count 1 [1]
Predicted Density 1.557+0.06 g/cm3 [1]
Predicted Boiling Point 254.6+25.0 °C [1]
Predicted Flash Point 107.8 °C [1]

Safety and Hazard Information

1-(5-Bromothiophen-2-yl)ethanamine is classified as a hazardous substance. The following
tables summarize its GHS classification and associated precautionary statements.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation

Sub-category 1B

H314: Causes severe skin

burns and eye damage[?]

Serious Eye Damage/Eye

Irritation

Category 2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory
irritation[2][3]

Table 3: Precautionary Statements
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Type Code Statement

Do not breathe
Prevention P260 dust/fume/gas/mist/vapours/sp

ray.[2]

Avoid breathing

P261 dust/fume/gas/mist/vapours/sp

ray.[2][3]

Wash skin thoroughly after
P264 _

handling.[2][3]

Do not eat, drink or smoke
P270

when using this product.[2]

Use only outdoors or in a well-
pP271 .

ventilated area.[2][3]

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[2][3]

IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if

you feel unwell.[1]

IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce

vomiting.[2]

IF ON SKIN: Wash with plenty

of soap and water.[2][3]

P302+P352

IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[2][3]

P305+P351+P338 IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[2][3]

Immediately call a POISON
P310 CENTER or doctor/physician.

[1]

Call a POISON CENTER or

P312 _
doctor if you feel unwell.[3]
Specific treatment (see
P321 supplemental first aid
instructions on this label).[2]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[2]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[1][3]
P405 Store locked up.[1][3]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[3]

Toxicological Data

Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration) values for 1-(5-Bromothiophen-2-yl)ethanamine, are not readily available in
the public domain. Safety Data Sheets consistently report this information as "no data
available".[2]

Experimental Protocols
Synthesis

A detailed, validated experimental protocol for the synthesis of 1-(5-Bromothiophen-2-
yl)ethanamine is not explicitly available. However, based on established organic chemistry
principles, a plausible synthetic route involves a two-step process starting from 2-
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bromothiophene. The first step is the Friedel-Crafts acylation to produce 2-acetyl-5-

bromothiophene, followed by a reductive amination to yield the final product.

Step 1: Synthesis of 2-Acetyl-5-bromothiophene (Precursor)

A documented method for the synthesis of the precursor, 2-acetyl-5-bromothiophene, involves

the reaction of 2-bromothiophene with acetyl chloride.[4][5]

Reactants: 2-Bromothiophene, Acetyl chloride
Solvent: Dichloromethane (CH2zClz2)

Procedure: To a solution of 2-bromothiophene in dichloromethane, acetyl chloride is added.
The reaction mixture is stirred at room temperature. After completion, the mixture is worked
up with ice and concentrated hydrochloric acid. The organic layer is then extracted, and the
product is isolated, for example, by crystallization.[5]

Yield: A reported yield for this reaction is 86.1%.[5]

Step 2: Reductive Amination of 2-Acetyl-5-bromothiophene

The conversion of the ketone precursor to the final amine product can be achieved through

reductive amination. This process typically involves the formation of an imine intermediate by

reacting the ketone with an amine source (e.g., ammonia), followed by reduction.

Reactants: 2-Acetyl-5-bromothiophene, Amine source (e.g., ammonia), Reducing agent
(e.g., sodium cyanoborohydride (NaBH3CN), sodium borohydride (NaBHa)).[6]

General Procedure: The ketone is reacted with the amine source to form an imine. This
intermediate is then reduced in situ or in a separate step using a suitable reducing agent to
form the final amine.[6] The choice of reducing agent is crucial; for instance, sodium
cyanoborohydride is known to selectively reduce imines in the presence of ketones.[6]

Below is a generalized workflow for the proposed synthesis.
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Caption: Proposed two-step synthesis of 1-(5-Bromothiophen-2-yl)ethanamine.

Biological Activity and Signaling Pathways
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There is currently a lack of specific information in the public domain regarding the detailed
biological activity, mechanism of action, or any associated signaling pathways for 1-(5-
Bromothiophen-2-yl)ethanamine. While thiophene-containing compounds are known to
exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and
anticancer properties, specific experimental data for this particular compound is not available.

A study on a structurally related compound, 4-((1-(5-Bromothiophen-2-
yl)ethylidene)hydrazono)-1-methyl-3,4-dihydro-1H-benzo[c][1][2]thiazine 2,2-dioxide, has
shown inhibitory activity against monoamine oxidase B (MAO-B), with an IC50 value of 1.03
0.17 uM.[7] This suggests that derivatives of 1-(5-Bromothiophen-2-yl)ethanamine may have
potential as enzyme inhibitors. However, without direct experimental evidence, it is not possible
to construct a signaling pathway diagram for the title compound.

Handling and Storage

Handling:

o Handle in a well-ventilated place.[8]

» Wear suitable protective clothing, gloves, and eye/face protection.[2][3]
¢ Avoid contact with skin and eyes.[8]

» Avoid formation of dust and aerosols.[8]

» Do not eat, drink, or smoke when using this product.[2]

» Wash hands thoroughly after handling.[2]

Storage:

o Store the container tightly closed in a dry, cool, and well-ventilated place.[3]
o Store locked up.[3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[9]

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b140108?utm_src=pdf-body
https://www.benchchem.com/product/b140108?utm_src=pdf-body
https://www.echemi.com/products/pd180727128379-1-5-bromothien-2-ylethanamine.html
https://www.echemi.com/sds/1-5-bromothien-2-ylethanamine-pd180727128379.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9828044/
https://www.benchchem.com/product/b140108?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-1-5-bromothiophen-2-yl-ethanone.pdf
https://www.echemi.com/sds/1-5-bromothien-2-ylethanamine-pd180727128379.html
https://aksci.com/sds/3855CQ_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-1-5-bromothiophen-2-yl-ethanone.pdf
https://www.chemicalbook.com/msds/2-bromo-1-5-bromothiophen-2-yl-ethanone.pdf
https://www.echemi.com/sds/1-5-bromothien-2-ylethanamine-pd180727128379.html
https://www.echemi.com/sds/1-5-bromothien-2-ylethanamine-pd180727128379.html
https://aksci.com/sds/3855CQ_SDS.pdf
https://aksci.com/sds/3855CQ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1482630&productDescription=2-ACETYL-5-BRMOTHIOPHENE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[2][9]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Get

medical attention.[2][9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

medical attention.[2][9]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[2][9]

Ecological Information

There is no available data on the ecotoxicity of 1-(5-Bromothiophen-2-yl)ethanamine.
Studies on its toxicity to fish, daphnia, algae, and microorganisms have not been reported.[2]
Information regarding its persistence, degradability, and bioaccumulative potential is also
unavailable.[2]

Conclusion

This technical guide consolidates the currently available safety and property information for 1-
(5-Bromothiophen-2-yl)ethanamine. While a significant amount of data regarding its hazards
and handling is accessible through Safety Data Sheets, there is a notable absence of
guantitative toxicological data, detailed experimental protocols for its synthesis and biological
evaluation, and information on its mechanism of action and potential signaling pathway
involvement. Further research is required to elucidate these aspects and fully characterize the
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profile of this compound for its potential applications in drug development and other scientific
fields.

Below is a logical workflow for the safe handling of 1-(5-Bromothiophen-2-yl)ethanamine in a
research setting.
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Caption: Safe handling workflow for 1-(5-Bromothiophen-2-yl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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